molecular formula C9H14O2 B8776854 3-(2-Oxocyclohexyl)propanal CAS No. 2568-20-9

3-(2-Oxocyclohexyl)propanal

Cat. No.: B8776854
CAS No.: 2568-20-9
M. Wt: 154.21 g/mol
InChI Key: LCQPKXSKRXVVMA-UHFFFAOYSA-N
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Description

3-(2-Oxocyclohexyl)propanal is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

2568-20-9

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

3-(2-oxocyclohexyl)propanal

InChI

InChI=1S/C9H14O2/c10-7-3-5-8-4-1-2-6-9(8)11/h7-8H,1-6H2

InChI Key

LCQPKXSKRXVVMA-UHFFFAOYSA-N

Canonical SMILES

C1CCC(=O)C(C1)CCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound 1 was prepared in the following way. ##STR18## Isobutyraldohyde was alkylated with methyl vinyl ketone via its pyrrolidine enamine, cyclized in acid, and then hydrogenated to give 4,4-dimethylcyclohexanone (2). Ketone 2 was alkylated with acrolein via its morpholline enamine then hydrolyzed to give 3-(2-oxocyclohexyl)propanal (3). Crude 3 was then purified through its diketal, cyclized in 7 N hydrochloric acid, and esterified to give 7,7-dimethylbicyclo(3.3.1)nonan-9-one-2-yl pivalate (4). Kettalization of 4 followed by alkaline hydrolysis, CrO,--pyridine oxidation, and alkylation with iodomethane and potassium t-butoxide yielded 3,3,7,7-tetramothyl-9,9-ethylenedioxybicyclo(3.3.1)nonan2one (5). When various attempts of Wolff-Kishner reduction failed, 5 was reduced to alcohol with lithium--ammonia then mesylated to give 3,3,7,7-tetramethyl-9,9-ethylenedioxybicyclo(3.3.1)nonan-2-exo-yl methanesulfonae (6). Lithium--ammonia reduction of 6 followed by acid hydrolysis afforded the title compound 1.
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acrolein
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[Compound]
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enamine
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